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Technical Guide: 7-O-Methyl Ivermectin B1a
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-O-Methyl ivermectin B1a, an

analogue of the broad-spectrum antiparasitic agent, Ivermectin B1a. Due to the limited

availability of specific data for 7-O-Methyl ivermectin B1a, this document also includes

detailed information on the parent compound, Ivermectin, to provide essential context

regarding its metabolism and mechanisms of action.

Physicochemical Properties
Quantitative data for 7-O-Methyl ivermectin B1a and its parent compound, Ivermectin B1a,

are summarized below for comparison.

Property 7-O-Methyl Ivermectin B1a Ivermectin B1a

CAS Number Not Available[1] 71827-03-7[2]

Molecular Formula C49H76O14[3][4][5][6][7] C48H74O14[2]

Molecular Weight 889.12 g/mol [3][4][5][6][7] 875.1 g/mol [8]
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7-O-Methyl ivermectin B1a is a derivative of Ivermectin B1a.[3][5][6] As an analogue, its

biological activity and metabolic fate are likely influenced by the methylation at the 7-O position,

but specific studies on this compound are not widely available in peer-reviewed literature.

Ivermectin: Metabolism and Signaling Pathways
To provide a framework for potential research on 7-O-Methyl ivermectin B1a, the well-

documented metabolic and signaling pathways of the parent compound, ivermectin, are

detailed below.

Metabolic Pathway of Ivermectin
Ivermectin is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

system.[3] The predominant isoform responsible for its biotransformation is CYP3A4.[3][9] This

process converts ivermectin into at least ten different metabolites, with the two major ones

being 3''-O-demethyl ivermectin and 4a-hydroxy ivermectin.[3] The metabolites are almost

exclusively excreted in the feces, with less than 1% being eliminated in the urine.[2][3]
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Caption: Metabolic pathway of Ivermectin.

Experimental Protocols for Metabolite Identification
The identification of ivermectin metabolites has been achieved using established in vitro and in

vivo methods. A general workflow for such an analysis is outlined below.
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Caption: Workflow for Ivermectin metabolite identification.
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Signaling Pathways Modulated by Ivermectin
While the primary antiparasitic action of ivermectin in invertebrates is through glutamate-gated

chloride channels, it has been shown to modulate several signaling pathways in mammalian

cells.[10]

Wnt/β-catenin Pathway: Ivermectin can inhibit the Wnt/β-catenin signaling pathway by

directly binding to TELO2, a cofactor of phosphatidylinositol 3-kinase-related kinases

(PIKKs).[8] This interaction can lead to a reduction in cytoplasmic β-catenin and its

transcriptional activity.[8]
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Caption: Ivermectin's inhibition of the Wnt/β-catenin pathway.

AMPK/mTOR Pathway: Studies have indicated that ivermectin can induce autophagy by

activating the AMPK/mTOR signaling pathway.[11] This is characterized by an increase in

the phosphorylation of AMPK and a decrease in the phosphorylation of mTOR.[11]
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NF-κB Pathway: Ivermectin has demonstrated anti-inflammatory effects by inhibiting the NF-

κB signaling pathway, which in turn reduces the production of pro-inflammatory cytokines.

[12]

Conclusion
While 7-O-Methyl ivermectin B1a is a known analogue of Ivermectin B1a, there is a notable

absence of specific research on its biological activity and physicochemical properties. The

information provided on the parent compound, ivermectin, offers a solid foundation for

researchers and drug development professionals to formulate hypotheses and design

experiments to elucidate the characteristics of this methylated derivative. Future studies are

warranted to determine if the 7-O-methylation alters the metabolic stability, substrate specificity,

or off-target effects compared to ivermectin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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